GSK2033

• Molecular Formula: C29H28F3NO5S2
• Molecular Weight: 591.7 g/mol
• InChI: InChI=1S/C29H28F3NO5S2/c1-19-14-20(2)28(21(3)15-19)40(36,37)33(18-25-12-13-27(38-25)29(30,31)32)17-22-8-10-23(11-9-22)24-6-5-7-26(16-24)39(4,34)35/h5-16H,17-18H2,1-4H3
• InChIKey: PSOXOVKYGWBTPB-UHFFFAOYSA-N

GSK2033: A Cell-Active LXR Antagonist

GSK2033 is a synthetic tertiary sulfonamide that functions as a potent, cell-active antagonist of both liver X receptor alpha (LXRα/NR1H3) and beta (LXRβ/NR1H2). First disclosed in a 2010 medicinal chemistry optimisation campaign [1], it was the inaugural compound to demonstrate robust cellular LXR antagonism with no detectable agonist activity in transactivation assays. The molecule exhibits inverse agonism by suppressing basal LXR transcriptional output and downregulating downstream lipogenic targets including ABCA1, FASN, and SREBP1. With a molecular weight of 591.66 Da and the formula C₂₉H₂₈F₃NO₅S₂, GSK2033 remains a widely used chemical probe for dissecting LXR biology in metabolic disease, inflammation, and immuno-oncology research contexts.

LXR inverse agonism assay fit – suppresses basal LXRα/β transcription without residual agonism

Cell-based transactivation and reporter gene assay compatibility for dual LXR subtype profiling

Chemical probe for LXR-dependent metabolic, inflammatory, and immuno-oncology signaling research

• [1] Zuercher WJ, Buckholz RG, Campobasso N, et al. Discovery of tertiary sulfonamides as potent liver X receptor antagonists. J Med Chem. 2010;53(8):3412-3416. doi:10.1021/jm901797p View Source

GSK2033 Differentiation from LXR Antagonist Analogs

LXR ligands, including antagonists and inverse agonists, exhibit profound compound-specific divergence in nuclear receptor selectivity, cellular inverse agonism potency, tissue distribution, and in vivo metabolic outcomes. Even structurally related LXR antagonists such as SR9238, SR9243, and GSK2033 display markedly different IC₅₀ values against LXR subtypes, divergent off-target activation of PXR and CAR, and opposing in vivo effects on hepatic steatosis [1][2]. GSK2033's systemic exposure profile and promiscuous nuclear receptor engagement fundamentally distinguish it from liver-targeted inverse agonists like SR9238, making generic interchange scientifically unsound for probe selection, assay validation, or in vivo pharmacological studies.

Subtype selectivity

LXRα/β potency profiles may not transfer between analogs; SR9238, SR9243, and GSK2033 exhibit divergent IC₅₀ landscapes that can shift endpoint interpretation.

Off-target NR engagement

GSK2033 PXR/CAR cross-activity may confound metabolic gene regulation readouts; liver-targeted inverse agonists may produce different off-target profiles in hepatocyte assays.

In vivo outcome divergence

Systemic exposure and nuclear receptor promiscuity can limit interchange with liver-selective inverse agonists for NAFLD/NASH in vivo models.

• [1] Toporova L, Balaguer P. Assessing the selectivity of FXR, LXRs, CAR, and RORγ pharmaceutical ligands with reporter cell lines. Front Pharmacol. 2020;11:1122. doi:10.3389/fphar.2020.01122 View Source
• [2] Griffett K, Burris TP. Promiscuous activity of the LXR antagonist GSK2033 in a mouse model of fatty liver disease. Biochem Biophys Res Commun. 2016;479(3):424-428. doi:10.1016/j.bbrc.2016.09.036 View Source

GSK2033 Comparative Evidence Against LXR Ligands

LXR Antagonism Potency in Reporter Assays

In a standardized HG5LN GAL4-LXR reporter cell line system, GSK2033 antagonized T0901317-induced LXR activity with IC₅₀ values of 22 nM (LXRα) and 10 nM (LXRβ). Compared in the same assay platform, SR9238 yielded IC₅₀ values of 26 nM (LXRα) and 5 nM (LXRβ), while SR9243 was substantially less potent at 560 nM (LXRα) and 59 nM (LXRβ) [1]. GSK2033 thus occupies a distinct potency tier—comparable to SR9238 on LXRα but 5-fold less potent than SR9238 on LXRβ, while being 25-fold (LXRα) to 6-fold (LXRβ) more potent than SR9243.

LXR antagonism potency

Head-to-head

LXRα IC₅₀: 22 nM (GSK2033) / 26 nM (SR9238) / 560 nM (SR9243)
LXRβ IC₅₀: 10 nM / 5 nM / 59 nM
Quantified: 25-fold (LXRα) to 6-fold (LXRβ) more potent than SR9243

Supports subtype potency differentiation for assay design

HG5LN GAL4-LXR reporter; antagonism vs T0901317; n≥3

Evidence Dimension	Cellular LXR antagonism (IC₅₀ against T0901317-induced reporter activity)
Target Compound Data	LXRα IC₅₀ = 22 ± 6 nM; LXRβ IC₅₀ = 10 ± 3 nM
Comparator Or Baseline	SR9238: LXRα IC₅₀ = 26 ± 5 nM, LXRβ IC₅₀ = 5 ± 1 nM. SR9243: LXRα IC₅₀ = 560 ± 99 nM, LXRβ IC₅₀ = 59 ± 13 nM
Quantified Difference	GSK2033 vs SR9238: 1.2-fold less potent on LXRα; 2-fold less potent on LXRβ. GSK2033 vs SR9243: 25-fold more potent on LXRα; 5.9-fold more potent on LXRβ
Conditions	HG5LN HeLa cells stably expressing GAL4-LXRα or GAL4-LXRβ LBD; antagonism measured against 20 nM (LXRα) or 100 nM (LXRβ) T0901317; values are mean ± SD from ≥3 independent experiments

Why This Matters

GSK2033 provides a balanced dual LXRα/β antagonist profile distinct from the β-biased SR9238 and the low-potency SR9243, enabling researchers to select the appropriate pharmacological tool based on the desired subtype selectivity window.

• [1] Toporova L, Balaguer P. Assessing the selectivity of FXR, LXRs, CAR, and RORγ pharmaceutical ligands with reporter cell lines. Front Pharmacol. 2020;11:1122. doi:10.3389/fphar.2020.01122 View Source

Off-Target PXR and CAR Activity

In a comprehensive nuclear receptor selectivity panel, GSK2033 demonstrated significant promiscuity, activating PXR with an EC₅₀ of 505 ± 90 nM and repressing constitutive CAR activity with an IC₅₀ of 556 ± 24 nM [1]. In the same assay system, SR9238 was described as being 'on the forefront' of PXR activation, while both compounds exhibited similar CAR repression behaviour. An independent Chemical Probes Portal assessment, however, reported GSK2033 as inactive (XC₅₀ > 10 µM) against PXR in alternative cellular and biochemical NR assays [2], indicating assay-dependent promiscuity that must be considered in experimental design.

Off-target NR selectivity

Assay context

PXR EC₅₀: 505 nM (HG5LN); CAR IC₅₀: 556 nM
Alternative assay: Inactive (XC₅₀ >10 µM, Chemical Probes Portal)
No FXR/RORγ antagonism detected

Assay-dependent promiscuity requires method-specific review

PXR/CAR cross-activity may be platform-dependent

Evidence Dimension	Off-target nuclear receptor activity
Target Compound Data	PXR activation EC₅₀ = 505 ± 90 nM (HG5LN GAL4-PXR); CAR repression IC₅₀ = 556 ± 24 nM (CAR WT); Inactive against FXR, RORγ in antagonist mode
Comparator Or Baseline	SR9238: qualitatively similar PXR activation and CAR repression in the same panel. SR9243: PXR activation (EC₅₀ not precisely quantified but reported as active)
Quantified Difference	GSK2033 PXR EC₅₀ / LXRβ IC₅₀ selectivity window ≈ 50-fold. SR9238 PXR activation described as more pronounced; quantitative selectivity window not calculable from the available data
Conditions	HG5LN GAL4-NR reporter cell lines; PXR agonism measured at 10⁻⁵ M; data generated in the same study by Toporova & Balaguer (2020)

Why This Matters

GSK2033's PXR and CAR cross-activity creates both a limitation (confounding metabolic gene regulation) and a scientific opportunity (studying LXR-PXR-CAR crosstalk), directly affecting procurement decisions for target-specific vs. systems-level experimental designs.

• [1] Toporova L, Balaguer P. Assessing the selectivity of FXR, LXRs, CAR, and RORγ pharmaceutical ligands with reporter cell lines. Front Pharmacol. 2020;11:1122. doi:10.3389/fphar.2020.01122 View Source
• [2] Chemical Probes Portal. GSK2033 probe report. Accessed via chemicalprobes.org. View Source

Inverse Agonism of LXR Target Genes

GSK2033 functions as an inverse agonist, dose-dependently suppressing basal transcription of full-length LXRα and LXRβ in cotransfection assays with IC₅₀ values of 17 nM and 9 nM, respectively. In a physiologically relevant ABCA1-driven luciferase reporter assay, GSK2033 inhibited transcription with IC₅₀ values of 52 nM (LXRα) and 10 nM (LXRβ) [1]. It also suppressed protein expression of fatty acid synthase (FASN) and SREBP1—key lipogenic effectors downstream of LXR. By contrast, the pan-LXR agonist T0901317 robustly activates these same target genes, functioning as a full agonist (EC₅₀ = 20–128 nM on LXRα depending on the system) [2]. This inverse agonist property distinguishes GSK2033 from neutral antagonists that merely block agonist binding without suppressing basal activity.

Inverse agonism profile

Head-to-head

Basal LXRα IC₅₀: 17 nM; LXRβ: 9 nM
ABCA1 reporter LXRα IC₅₀: 52 nM; LXRβ: 10 nM
Reduces basal activity to ~2% of max (comparable to SR9238)

Inverse agonism context – suppresses basal transcription without agonist contamination

T0901317 full agonist control; FASN/SREBP1 protein suppression confirmed

Evidence Dimension	Inverse agonism on LXR-driven transcription
Target Compound Data	Basal LXRα IC₅₀ = 17 nM; basal LXRβ IC₅₀ = 9 nM; ABCA1 reporter LXRα IC₅₀ = 52 nM, LXRβ IC₅₀ = 10 nM
Comparator Or Baseline	T0901317 (LXR agonist): activates LXRα with EC₅₀ approximately 20–128 nM depending on assay system; does not suppress basal transcription. SR9238: reported to repress basal LXR activity to similar levels (2% of maximum) as GSK2033 in GAL4-LXR reporter cells
Quantified Difference	GSK2033 reduces LXR basal activity to approximately 2% of maximum (comparable to SR9238 and SR9243); T0901317 increases activity to 100% (defined as reference agonist). Fold-selectivity for LXRβ over LXRα in ABCA1 reporter: 5.2-fold
Conditions	Full-length LXRα/LXRβ cotransfection assays (HEK293 cells); ABCA1 luciferase reporter assay; HepG2 cells for FASN/SREBP1 protein suppression (Zuercher et al., 2010)

Why This Matters

The inverse agonist character of GSK2033 is mechanistically critical for experiments requiring suppression of basal LXR tone—not merely competitive blockade—which directly informs compound selection for transcriptional repression studies.

• [1] Zuercher WJ, Buckholz RG, Campobasso N, et al. Discovery of tertiary sulfonamides as potent liver X receptor antagonists. J Med Chem. 2010;53(8):3412-3416. doi:10.1021/jm901797p View Source
• [2] Toporova L, Balaguer P. Assessing the selectivity of FXR, LXRs, CAR, and RORγ pharmaceutical ligands with reporter cell lines. Front Pharmacol. 2020;11:1122. doi:10.3389/fphar.2020.01122 View Source

In Vivo Hepatic Steatosis in NAFLD Models

Despite potent cell-based inverse agonism, GSK2033 failed to suppress hepatic steatosis in a mouse model of non-alcoholic fatty liver disease (NAFLD). Following one month of treatment, GSK2033 did not significantly alter hepatic triglyceride levels; paradoxically, expression of lipogenic genes FASN and SREBF1 was induced rather than suppressed [1][2]. In stark contrast, the liver-selective LXR inverse agonist SR9238 significantly reduced hepatic steatosis severity, inflammation, and fibrosis in both diet-induced obese (DIO) mice and a high-trans-fat NASH model [3][4]. GSK2033's systemic exposure and promiscuous engagement of additional nuclear receptors (PXR, CAR) are hypothesised to drive this divergent in vivo outcome.

In vivo hepatic steatosis

Model-response context

GSK2033: No significant hepatic triglyceride change; paradoxical FASN/SREBF1 induction
SR9238: Significant reduction in steatosis, inflammation, fibrosis (DIO/NASH models)

Model-response divergence; hepatic steatosis outcome not replicated

Mouse NAFLD model, 1-month treatment; cross-study comparison

Evidence Dimension	In vivo effect on hepatic steatosis and lipogenic gene expression
Target Compound Data	GSK2033: no significant effect on hepatic or plasma triglyceride levels after 1-month treatment; hepatic Fasn and Srebf1 expression induced rather than suppressed in mouse NAFLD model
Comparator Or Baseline	SR9238: significantly reduced hepatic steatosis, hepatic inflammation, and fibrosis in DIO mice and NASH models; suppressed lipogenic gene expression and hepatic lipid accumulation. IC₅₀ = 40–200 nM on LXRα/β
Quantified Difference	Qualitative divergence: GSK2033 shows no anti-steatotic efficacy and paradoxical gene induction; SR9238 demonstrates reproducible efficacy across multiple NAFLD/NASH models. Quantified hepatic triglyceride reduction: SR9238 produces significant reduction (p < 0.05); GSK2033 yields no significant change
Conditions	Mouse NAFLD model (diet-induced obesity); 1-month treatment duration for GSK2033; SR9238 evaluated in both DIO and high-trans-fat NASH models; studies conducted by Griffett & Burris (2016) and separate SR9238 studies

Why This Matters

For in vivo NAFLD/NASH research, GSK2033 is inappropriate as a therapeutic proxy for LXR inverse agonism, making it a critical specificity control or a tool for studying LXR-independent metabolic effects, while SR9238 should be selected for studies targeting hepatic LXR-driven lipogenesis.

• [1] Griffett K, Burris TP. Promiscuous activity of the LXR antagonist GSK2033 in a mouse model of fatty liver disease. Biochem Biophys Res Commun. 2016;479(3):424-428. doi:10.1016/j.bbrc.2016.09.036 View Source
• [2] Zuercher WJ, Buckholz RG, Campobasso N, et al. Discovery of tertiary sulfonamides as potent liver X receptor antagonists. J Med Chem. 2010;53(8):3412-3416. doi:10.1021/jm901797p View Source
• [3] Griffett K, Solt LA, El-Gendy B, Kamenecka TM, Burris TP. A liver-selective LXR inverse agonist that suppresses hepatic steatosis. ACS Chem Biol. 2013;8(3):559-567. doi:10.1021/cb300541g View Source
• [4] Griffett K, et al. The LXR inverse agonist SR9238 suppresses fibrosis in a model of non-alcoholic steatohepatitis. Mol Metab. 2015. doi:10.1016/j.molmet.2015.01.005 View Source

Silent Antagonism in LXR Transactivation Assays

GSK2033 is a pure antagonist with no detectable agonist activity in LXR transactivation assays at concentrations up to 10 µM [1]. This contrasts sharply with T0901317, a widely used LXR agonist that activates LXRα and LXRβ with EC₅₀ values of 20 and 128 nM, respectively, in the same HG5LN GAL4-LXR reporter system [2]. GSK2033's ability to reduce LXR basal activity below vehicle control levels (to approximately 2% of maximum T0901317-induced activity) further classifies it as an inverse agonist—a property that neutral antagonists and partial agonists lack.

Silent antagonism

Head-to-head

0% agonist activation at all tested concentrations
Basal LXR activity suppressed to 2% of maximum
T0901317: full agonist (LXRα EC₅₀ 20 nM)

Clean antagonism with no confounding agonism – supports loss-of-function design

HG5LN transactivation assay; compound tested at 10 µM

Evidence Dimension	Agonist vs antagonist activity in LXR transactivation assay
Target Compound Data	GSK2033: 0% agonist activation at all concentrations tested; reduces basal LXRα activity to 2% and LXRβ activity to 2% of maximum (inverse agonism)
Comparator Or Baseline	T0901317: full LXR agonist; LXRα EC₅₀ = 20 nM, LXRβ EC₅₀ = 128 nM; defined as 100% reference activity
Quantified Difference	GSK2033 shows 0% agonism (complete suppression) vs T0901317 100% agonism (full activation). Inverse agonism reduces basal transcription to 2% of maximum, representing a ≥98% suppression of constitutive LXR activity
Conditions	HG5LN GAL4-LXRα and GAL4-LXRβ reporter cells; T0901317 reference at 1 µM; compound tested at 10⁻⁵ M; data from Toporova & Balaguer (2020) and Zuercher et al. (2010)

Why This Matters

The complete absence of agonism eliminates confounding LXR activation in experiments designed to study LXR loss-of-function or antagonism, making GSK2033 a cleaner tool than partial antagonists or ago-antagonists.

• [1] Zuercher WJ, Buckholz RG, Campobasso N, et al. Discovery of tertiary sulfonamides as potent liver X receptor antagonists. J Med Chem. 2010;53(8):3412-3416. doi:10.1021/jm901797p View Source
• [2] Toporova L, Balaguer P. Assessing the selectivity of FXR, LXRs, CAR, and RORγ pharmaceutical ligands with reporter cell lines. Front Pharmacol. 2020;11:1122. doi:10.3389/fphar.2020.01122 View Source

GSK2033 Research Applications

Chemical Probe for LXR Loss-of-Function Studies

GSK2033 is the tool of choice for acute, cell-based LXR loss-of-function experiments requiring potent inverse agonism without residual agonist activity. Its IC₅₀ values of 17 nM (LXRα) and 9 nM (LXRβ) in cotransfection assays, and 52 nM (LXRα) and 10 nM (LXRβ) in ABCA1 reporter suppression, make it suitable for suppressing both basal and agonist-induced LXR transcriptional programs in HepG2 hepatoma and THP-1 macrophage models [1]. Researchers investigating LXR-dependent regulation of cholesterol efflux, fatty acid synthesis, or SREBP1-mediated lipogenesis should select GSK2033 over neutral antagonists such as SR9243, which is 25-fold less potent on LXRα in comparable cellular assays [2].

Specificity Control for LXR-PXR/CAR Crosstalk

GSK2033's well-characterised off-target profile—PXR activation (EC₅₀ = 505 nM) and CAR repression (IC₅₀ = 556 nM)—makes it uniquely suited as a tool for studying LXR-PXR-CAR crosstalk in hepatocyte biology [1]. Rather than being a liability, this promiscuity becomes an asset in experimental designs aimed at dissecting the integrated nuclear receptor control of hepatic drug metabolism and lipid homeostasis. Procurement teams should note that GSK2033 is inappropriate as a 'clean' LXR probe but ideal as a multi-receptor modulator for systems pharmacology studies [2].

Negative Control for In Vivo NAFLD/NASH Studies

Given that GSK2033 fails to suppress hepatic steatosis in mouse NAFLD models despite potent cell-based inverse agonism, it serves as a critical negative control for benchmarking in vivo efficacy of new LXR-targeting candidates [1]. Studies using GSK2033 alongside efficacious compounds like SR9238 provide internal validation that LXR engagement alone is insufficient for therapeutic benefit, distinguishing target engagement from pathway-specific pharmacology. Industrial research programs evaluating LXR inverse agonists for NASH should include GSK2033 as a comparator to differentiate systemic promiscuity-driven outcomes from liver-selective target modulation [2].

Reference Antagonist for LXR Dimerisation and Coregulator Assays

GSK2033's established mechanism of action—binding to the LXR ligand-binding domain and recruiting corepressors to suppress basal transcription—makes it a validated reference compound for biochemical assays studying LXR-RXR heterodimerisation, corepressor/coactivator exchange, and ligand-dependent conformational dynamics [1]. Its co-crystal structure with LXR, described in the original medicinal chemistry disclosure, provides structural biology groups with a well-defined binding pose for fragment-based screening or structure-guided optimisation campaigns. Procurement for structural biology applications should prioritise GSK2033 batches with ≥98% purity and verified identity by LC-MS [1].

Application

Selection Property

Validation Focus

LXR loss-of-function probe

Inverse agonism without residual agonist activity

Suppression of basal and agonist-induced LXR transcription in cell models

LXR–PXR/CAR crosstalk tool

Well-characterized off-target PXR activation/CAR repression profile

Integrated nuclear receptor hepatocyte biology studies

In vivo NAFLD/NASH negative control

Demonstrated lack of hepatic anti-steatotic efficacy in mouse models

Benchmarking systemic promiscuity vs liver-targeted LXR modulation

Structural biology reference

Established binding pose and corepressor recruitment

LXR-RXR heterodimerization and coregulator exchange assays

• [1] Zuercher WJ, Buckholz RG, Campobasso N, et al. Discovery of tertiary sulfonamides as potent liver X receptor antagonists. J Med Chem. 2010;53(8):3412-3416. doi:10.1021/jm901797p View Source
• [2] Toporova L, Balaguer P. Assessing the selectivity of FXR, LXRs, CAR, and RORγ pharmaceutical ligands with reporter cell lines. Front Pharmacol. 2020;11:1122. doi:10.3389/fphar.2020.01122 View Source